Cas no 120205-48-3 (tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride)

• Product Name: tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride
• CAS No: 120205-48-3
• MF: C₁₄H₃₀ClNO₃
• MW: 295.845903873444
• MDL: MFCD19688575
• CID: 1057844
• PubChem ID: 14730240
• Update Time: 2025-07-21

tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5S)-tert-butyl 3-Methoxy-5-Methyl-4-(MethylaMino)heptanoate hydroc hloride
• (3R,4S,5S)-3-Methoxy-5-methyl-4-(methylamino)heptanoic Acid 1,1-Dimethylethyl Ester Hydrochloride
• (3R,4S,5S)-3-Methoxy
• (3R,4S,5S)-tert-butyl-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• 2-Methyl-2-propanyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino) heptanoate hydrochloride (1:1)
• (3R,4R)-1-tert-butoxycarbonyl-3-hydroxy-4-(hydroxymethyl)pyrrolidine
• (3R,4R)-N-tert-butoxycarbonyl-3-h
• (3R,4S)-3-Amino-4-hydroxy-azepane-1-carboxylic acid tert-butyl ester
• 3R,4S,5S-tert-butyl 3-methoxy-5-methyl-4-
• Dil tert-butyl ester hydrochloride
• methylaminoheptanoatehydrochloride
• tert-butyl (3R*,4R*)-4-amino-3-hydroxy-piperidine-1-carboxylate
• tert-butyl (3R,4R)-3-hydroxy-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• EOS-60618
• Dil-OtBu.HCl
• Dolaisoleucine Hydrochloride (DIL-HCl)
• tert-Butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• (3R,4S,5S)-tert-butyl 3-Methoxy-5-Methyl-4-(MethylaMino)heptanoate hydrochloride (Dil-HCl)
• (3r,4s,5s)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate hydrochloride
• JRXGCIIOQALIMZ-LWEGJDAASA-N
• AK174304
• C14H29NO3.ClH
• RL00795
• Y1817
• T
• (3r,4s,5s)-tert-butyl 3-methoxy-5-methyl-4-(methylamino)heptanoate HCl
• tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochl
• tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride
• Monomethyl auristatin E intermediate-1
• F19577
• HY-33048
• tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate, hydrochloride salt
• AMY30689
• MFCD19688575
• 120205-48-3
• SCHEMBL5656221
• CS-B0840
• J-501267
• DS-8692
• tert.-butyl-(3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)-heptanoate hydrochloride
• C14H30ClNO3
• VEA20548
• AKOS016016038

• MDL： MFCD19688575
• Inchi： 1S/C14H29NO3.ClH/c1-8-10(2)13(15-6)11(17-7)9-12(16)18-14(3,4)5;/h10-11,13,15H,8-9H2,1-7H3;1H/t10-,11+,13-;/m0./s1
• InChI Key： JRXGCIIOQALIMZ-LWEGJDAASA-N
• SMILES： Cl.O(C)[C@H](CC(=O)OC(C)(C)C)[C@H]([C@@H](C)CC)NC

Computed Properties

• Exact Mass: 295.19100
• Monoisotopic Mass: 295.1914215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• PSA: 47.56000
• LogP: 3.56020

tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD247925)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride

Compound Introduction: CAS No 120205-48-3 and Product Name: tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride

The compound with the CAS No 120205-48-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various biochemical applications. The product name, tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride, provides a detailed insight into its chemical composition and stereochemistry.

At the core of this compound's identity is its intricate stereochemical configuration. The presence of multiple stereocenters, specifically indicated by the (3R,4S,5S) designation, underscores the compound's chiral nature. This stereochemical complexity is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their specific three-dimensional shape. The tert-butyl group further contributes to the compound's molecular weight and lipophilicity, influencing its solubility and interaction with biological targets.

In recent years, there has been a growing interest in chiral compounds for drug development due to their enhanced specificity and reduced side effects. The (3R,4S,5S)-configuration of this compound aligns with the current trends in medicinal chemistry, where precise stereocontrol is essential for optimizing pharmacological properties. The 3-methoxy and 5-methyl substituents add further layers of complexity to the molecule, potentially influencing its metabolic stability and binding affinity to biological receptors.

The hydrochloride salt form of this compound is particularly noteworthy. Salting is a common strategy in pharmaceutical chemistry to improve the solubility and bioavailability of active ingredients. The hydrochloride form enhances the compound's water solubility, making it more suitable for formulation into injectable or oral medications. This aspect is critical in drug development, as poor solubility can significantly limit a drug's therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanics simulations, scientists can gain insights into how this compound might interact with biological targets. Preliminary studies suggest that the unique structural features of tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride could make it a valuable scaffold for developing novel therapeutic agents.

The field of drug discovery has seen significant advancements in the use of unnatural amino acids and modified peptides. These modified building blocks can lead to compounds with novel biological activities and improved pharmacokinetic profiles. The presence of the methylamino group in this compound hints at its potential as a precursor for such modified peptides. Researchers are exploring how such modifications can be incorporated into drug candidates to enhance their efficacy and safety.

Another area of interest is the role of prodrugs in pharmaceutical development. Prodrugs are inactive precursors that are converted into active drugs within the body. The structural features of this compound make it a candidate for prodrug design. By incorporating functional groups that can be metabolically converted into bioactive species, prodrugs can offer advantages such as improved absorption or reduced toxicity.

The synthesis of complex chiral molecules like this one remains a challenging yet rewarding endeavor in organic chemistry. Modern synthetic methodologies have made significant strides in enabling the efficient construction of intricate molecular frameworks. Techniques such as asymmetric hydrogenation and enzymatic resolution have been instrumental in achieving high enantiomeric purity. These advances are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of machine learning and artificial intelligence into drug discovery pipelines has revolutionized how researchers identify promising candidates. By analyzing vast datasets and predicting molecular properties, these technologies can accelerate the development process significantly. The CAS No 120205-48-3 compound represents an example of how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry.

In conclusion, the compound identified by CAS No 120205-48-3 and named as tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-(methylamino)heptanoate;hydrochloride is a structurally complex molecule with potential applications in pharmaceutical research. Its unique stereochemistry and functional groups make it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing drug discovery efforts worldwide.